Cas no 851944-49-5 (N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide)

• Product Name: N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide
• CAS No: 851944-49-5
• MF: C₁₄H₁₀N₄O₄S
• MW: 330.318601131439
• CID: 5830158
• PubChem ID: 4604501
• Update Time: 2025-06-18

N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-5-nitrophenyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide
• 5H-Thiazolo[3,2-a]pyrimidine-6-carboxamide, N-(2-methyl-5-nitrophenyl)-5-oxo-
• AKOS024589911
• F0636-0152
• N-(2-methyl-5-nitrophenyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• N-(2-methyl-5-nitrophenyl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• 851944-49-5
• N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

• Inchi： 1S/C14H10N4O4S/c1-8-2-3-9(18(21)22)6-11(8)16-12(19)10-7-15-14-17(13(10)20)4-5-23-14/h2-7H,1H3,(H,16,19)
• InChI Key： GSRFVHQYPBCSJQ-UHFFFAOYSA-N
• SMILES： C12SC=CN1C(=O)C(C(NC1=CC([N+]([O-])=O)=CC=C1C)=O)=CN=2

Computed Properties

• Exact Mass: 330.04227599g/mol
• Monoisotopic Mass: 330.04227599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 652
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• pka: 10.81±0.70(Predicted)

Additional information on N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3thiazolo3,2-apyrimidine-6-carboxamide

Introduction to N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 851944-49-5)

N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide, identified by its CAS number 851944-49-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule combines a thiazole core with a pyrimidine moiety, making it a versatile scaffold for the development of bioactive molecules. The presence of a nitro group and a carboxamide functional group further enhances its potential as a pharmacophore, enabling diverse interactions with biological targets.

The structural features of N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide suggest its utility in modulating various biological pathways. The thiazole ring is known for its role in numerous bioactive compounds, including antibiotics and antifungals, while the pyrimidine moiety is frequently found in nucleoside analogs used in antiviral and anticancer therapies. The nitro group can serve as a pharmacophoric element, contributing to electron-withdrawing effects that may enhance binding affinity to target proteins. Additionally, the carboxamide group provides a polar interaction surface, which can be crucial for receptor binding and drug efficacy.

In recent years, there has been growing interest in thiazolo[3,2-a]pyrimidine derivatives due to their demonstrated biological activity. These compounds have been explored for their potential in treating inflammatory diseases, infectious disorders, and neoplastic conditions. For instance, studies have shown that certain derivatives of this scaffold exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The specific arrangement of functional groups in N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide may contribute to its ability to interact with such targets effectively.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group at the 2-position of the phenyl ring and the formation of the thiazole-pyrimidine bridge are critical steps that determine the final structure and properties of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These methodologies are essential for producing sufficient quantities of the compound for further biological evaluation.

Beyond its synthetic significance, N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide has been investigated for its potential therapeutic applications. Preclinical studies have demonstrated that derivatives with similar structures exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The nitro group in particular has been shown to enhance the bioactivity of small molecules by influencing their electronic properties and binding interactions. This has led to interest in exploring N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide as a lead compound for drug discovery programs targeting chronic inflammatory diseases.

The pharmacokinetic profile of this compound is also an important consideration in its development as a therapeutic agent. Factors such as solubility, stability, and metabolic clearance rates must be evaluated to ensure that it can reach effective concentrations at target sites within the body. Computational modeling techniques have been used to predict these properties based on the molecular structure of N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide, providing valuable insights into potential modifications that could improve its pharmacokinetic behavior.

In conclusion, N-(2-methyl-5-nitrophenyl)-5-oxo-5H-1,3-thiazolo[3,2-a]pyrimidine-6-carboxamide (CAS No. 851944-49-5)